Cas no 2580243-93-0 (5-{(benzyloxy)carbonylamino}thieno2,3-dpyrimidine-6-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}thieno2,3-dpyrimidine-6-carboxylic acid
• CAS No: 2580243-93-0
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 5664541
• PubChem ID: 165895088
• Update Time: 2025-05-22

5-{(benzyloxy)carbonylamino}thieno2,3-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}thieno[2,3-d]pyrimidine-6-carboxylic acid
• 2580243-93-0
• EN300-27729628
• 5-{(benzyloxy)carbonylamino}thieno2,3-dpyrimidine-6-carboxylic acid

• Inchi： 1S/C15H11N3O4S/c19-14(20)12-11(10-6-16-8-17-13(10)23-12)18-15(21)22-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,18,21)(H,19,20)
• InChI Key： RAMDMJUNBKOAJE-UHFFFAOYSA-N
• SMILES： S1C2C(=CN=CN=2)C(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Additional information on 5-{(benzyloxy)carbonylamino}thieno2,3-dpyrimidine-6-carboxylic acid

Research Brief on 5-{(benzyloxy)carbonylamino}thieno[2,3-d]pyrimidine-6-carboxylic Acid (CAS: 2580243-93-0)

In recent years, the compound 5-{(benzyloxy)carbonylamino}thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS: 2580243-93-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative, featuring a thienopyrimidine core, has been explored for its potential as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting key signaling pathways.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthesis and biological evaluation of this compound as a precursor for novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research demonstrated that the carboxylic acid moiety at the 6-position of the thienopyrimidine ring allows for further derivatization, enabling the introduction of various pharmacophores to enhance binding affinity and selectivity. The benzyloxycarbonyl (Cbz) protecting group was strategically employed to facilitate subsequent modifications, underscoring the compound's utility in medicinal chemistry workflows.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the role of 5-{(benzyloxy)carbonylamino}thieno[2,3-d]pyrimidine-6-carboxylic acid in modulating protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized computational docking and molecular dynamics simulations to predict the compound's binding modes with target proteins, followed by in vitro validation. Their findings suggested that this scaffold could serve as a promising starting point for developing small-molecule disruptors of oncogenic PPIs.

From a synthetic chemistry perspective, recent advancements in the preparation of 5-{(benzyloxy)carbonylamino}thieno[2,3-d]pyrimidine-6-carboxylic acid have been reported. A 2023 publication in Tetrahedron Letters detailed an optimized multi-step synthesis route, achieving higher yields and purity compared to previous methods. Key improvements included the use of microwave-assisted cyclization and greener solvents, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Looking ahead, the versatility of 5-{(benzyloxy)carbonylamino}thieno[2,3-d]pyrimidine-6-carboxylic acid continues to inspire new research directions. Ongoing studies are exploring its application in PROTAC (Proteolysis Targeting Chimera) design, where the compound's ability to engage both target proteins and E3 ubiquitin ligases could prove invaluable. Additionally, its potential as a fluorescent probe for bioimaging applications is under investigation, leveraging the inherent photophysical properties of the thienopyrimidine core.

In conclusion, 5-{(benzyloxy)carbonylamino}thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS: 2580243-93-0) represents a multifaceted tool in modern drug discovery. Its demonstrated utility in kinase inhibition, PPI modulation, and synthetic accessibility positions it as a valuable asset for researchers aiming to develop next-generation therapeutics. As the field progresses, further elucidation of its structure-activity relationships and expansion of its applications are anticipated to yield exciting breakthroughs in chemical biology and beyond.